Cas no 1803864-32-5 (2-Amino-3-chlorophenylpropanal)

• Product Name: 2-Amino-3-chlorophenylpropanal
• CAS No: 1803864-32-5
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 4962179
• Update Time: 2025-05-24

2-Amino-3-chlorophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chlorophenylpropanal

• Inchi： 1S/C9H10ClNO/c1-6(5-12)7-3-2-4-8(10)9(7)11/h2-6H,11H2,1H3
• InChI Key： HQVSBJUMOGOSGK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1N)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1

Additional information on 2-Amino-3-chlorophenylpropanal

Comprehensive Analysis of 2-Amino-3-chlorophenylpropanal (CAS No. 1803864-32-5): Properties, Applications, and Industry Trends

2-Amino-3-chlorophenylpropanal (CAS 1803864-32-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This chlorinated phenylpropanal derivative combines an aldehyde functional group with an aromatic amine, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing novel therapeutic agents targeting neurological and metabolic disorders.

The molecular structure of 2-Amino-3-chlorophenylpropanal features a three-carbon aliphatic chain connecting a chlorinated phenyl ring to an aldehyde group, with an amino substituent at the ortho position. This arrangement creates multiple reactive sites that enable diverse chemical transformations. Recent studies highlight its utility in asymmetric synthesis, where its chiral center allows for the creation of enantiomerically pure compounds - a critical requirement in modern pharmaceutical development.

In the context of current industry trends, 1803864-32-5 has emerged as a subject of interest in green chemistry applications. Researchers are exploring eco-friendly catalytic systems for its production, addressing growing concerns about sustainable chemical manufacturing. The compound's structure-activity relationship (SAR) is also being investigated for potential applications in biodegradable materials development, aligning with global sustainability initiatives.

Analytical characterization of 2-Amino-3-chlorophenylpropanal typically involves advanced techniques such as HPLC-MS (High-Performance Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. The chloro-substituted aromatic moiety exhibits distinct spectroscopic signatures that facilitate its identification in complex reaction mixtures.

From a commercial perspective, the demand for specialty chemicals like 1803864-32-5 is growing in parallel with advancements in precision medicine. Pharmaceutical companies are increasingly seeking novel intermediates that can contribute to targeted drug delivery systems. This compound's molecular architecture makes it particularly suitable for developing small molecule therapeutics with improved bioavailability profiles.

Recent patent literature reveals innovative applications of 2-Amino-3-chlorophenylpropanal in catalysis and material science. Some studies demonstrate its use as a ligand in transition metal complexes for C-C bond formation reactions. Others explore its incorporation into functional polymers with potential applications in optoelectronic devices - a rapidly expanding field driven by the demand for advanced display technologies.

Quality control protocols for CAS 1803864-32-5 emphasize strict monitoring of impurity profiles, particularly regarding isomeric contaminants. Advanced separation techniques like chiral chromatography are employed to ensure the compound meets research-grade specifications. These rigorous standards reflect the compound's importance in high-value chemical synthesis where even minor impurities can significantly impact downstream applications.

The stability profile of 2-Amino-3-chlorophenylpropanal under various conditions has become a focus area for formulation scientists. Studies investigate its degradation pathways and optimal storage conditions, which are critical for maintaining its reactivity in synthetic applications. These investigations contribute to broader understanding of aldehyde-containing compounds in pharmaceutical development.

Emerging research directions for 1803864-32-5 include its potential in combinatorial chemistry libraries and high-throughput screening platforms. The compound's multifunctional nature allows for diverse structural modifications, making it valuable for generating structure-activity relationship data in drug discovery programs. This aligns with current industry needs for diverse chemical space exploration in early-stage research.

From a regulatory standpoint, 2-Amino-3-chlorophenylpropanal requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under normal research conditions, appropriate measures should be taken when working with any reactive chemical intermediates. Material Safety Data Sheets (MSDS) provide detailed guidance for researchers handling this compound in various experimental settings.

The synthesis of CAS 1803864-32-5 continues to evolve with advancements in organic synthetic methodology. Recent publications describe improved routes featuring atom-economical transformations and catalytic asymmetric synthesis. These developments address the pharmaceutical industry's need for efficient, scalable production of chiral building blocks while minimizing environmental impact.

In the academic sphere, 2-Amino-3-chlorophenylpropanal serves as an instructive example in advanced organic chemistry courses. Its structure illustrates important concepts including electronic effects of substituents, conformational analysis of flexible chains, and functional group compatibility in multistep syntheses. These educational applications contribute to training the next generation of medicinal chemists.

Looking forward, the scientific community anticipates expanded applications of 1803864-32-5 in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. These cutting-edge areas of research leverage the compound's reactive groups for creating bifunctional molecules with potential therapeutic applications. Such developments position this chemical entity at the forefront of innovative drug design strategies.